Cas no 5405-44-7 (2-hydroxy-3-methoxybutanoic acid)

• Product Name: 2-hydroxy-3-methoxybutanoic acid
• CAS No: 5405-44-7
• Molecular Formula: C₅H₁₀O₄
• Molecular Weight: 134.13000
• MDL: MFCD24499212
• CID: 382466
• PubChem ID: 222292

2-hydroxy-3-methoxybutanoic acid Properties

Names and Identifiers

• Butanoic acid,2-hydroxy-3-methoxy-
• 2-hydroxy-3-methoxybutanoic acid
• Butanoic acid,2-hydroxy-3-methoxy
• Dg-threo-2-Hydroxy-3-methoxy-buttersaeure
• O3-methyl-4-deoxy-D-threonic acid
• O3-Methyl-4-desoxy-D-threonsaeure
• NSC8119
• 2-hydroxy-3-methoxybutanoicacid
• 5405-44-7
• NSC-8119
• AKOS030614420
• Z1509040637
• EN300-220194
• DTXSID10278536

• MDL： MFCD24499212
• InChIKey： HXGKXDWXDMCHDY-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H10O4/c1-3(9-2)4(6)5(7)8/h3-4,6H,1-2H3,(H,7,8)
• SMILES： CC(C(C(=O)O)O)OC

Computed Properties

• Exact Mass: 134.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 134.05790880g/mol
• Heavy Atom Count: 9
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: -0.53320
• PSA: 66.76000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives